6-methyl-3-(2-oxo-2-(piperidin-1-yl)ethyl)pyrimidin-4(3H)-one

• IUPAC Name: 6-methyl-3-(2-oxo-2-piperidin-1-ylethyl)pyrimidin-4-one
• InChI: InChI=1S/C12H17N3O2/c1-10-7-11(16)15(9-13-10)8-12(17)14-5-3-2-4-6-14/h7,9H,2-6,8H2,1H3
• InChI Key: YJENLAMYRMWZCD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C=N1)CC(=O)N2CCCCC2
• Molecular Formula: C12H17N3O2
• Molecular Weight: 235.28 g/mol
• CAS No.: 1209274-37-2

Description

6-methyl-3-(2-oxo-2-(piperidin-1-yl)ethyl)pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C12H17N3O2 and its molecular weight is 235.287. The purity is usually 95%.
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Scientific Research Applications

Antiproliferative Activity

A closely related compound, 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives, demonstrated antiproliferative effects against human cancer cell lines, including K562, Colo-205, MDA-MB 231, and IMR-32, through an MTT assay method. Compounds within this series, particularly 6d, 6e, and 6i, showed notable activity on all tested cell lines except K562, suggesting potential anticancer properties deserving further investigation (Mallesha et al., 2012).

Antimicrobial Activity

Synthesis of pyridines, pyrimidinones, oxazinones, and their derivatives, starting from citrazinic acid, led to the development of compounds with significant antibacterial and antifungal activities. This indicates the potential of such pyrimidine derivatives in antimicrobial applications, comparable to standard drugs like streptomycin and fusidic acid (Hossan et al., 2012).

Molecular Structure and Assembly

Research on 4,6-disubstituted 2-amino-5-formylpyrimidines has provided insights into their diverse ring conformations, polarized electronic structures, and hydrogen-bonded assemblies. These compounds exhibit different molecular structures and assembly patterns in various dimensions, contributing to the understanding of their chemical and physical properties, which could be relevant in designing materials with specific functionalities (Acosta et al., 2013).

Anti-Angiogenic and DNA Cleavage Activities

Novel derivatives of N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide demonstrated significant anti-angiogenic effects in vivo using a chick chorioallantoic membrane (CAM) model, as well as DNA cleavage activities. These findings suggest the potential therapeutic applications of these derivatives in cancer treatment by inhibiting angiogenesis and interacting with DNA (Kambappa et al., 2017).